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Compound of Interest

Compound Name: 2-Ethylfuran-d5

Cat. No.: B12389244

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile of 2-
Ethylfuran-d5, a deuterated analog of 2-ethylfuran. Due to the limited public availability of a
specific Certificate of Analysis, this document compiles representative data and methodologies

based on available technical information and common analytical practices for stable isotope-
labeled compounds.

Physicochemical and Purity Data

The following table summarizes the typical physicochemical properties and purity specifications
for 2-Ethylfuran-d5. This data is aggregated from various chemical suppliers and databases.
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Parameter Specification

Chemical Name 2-(Ethyl-d5)furan

Synonyms 2-Ethylfuran D5 (Ethyl D5)[1]
CAS Number 2477520-26-4[2][3]
Molecular Formula CeDsHs0

Molecular Weight 101.16 g/mol [1][4]

Purity Approximately 90%[1][4]

) ) Not specified, but typically >98% for deuterated
Isotopic Enrichment

standards
Appearance Neat liquid
Storage Recommended storage at +4°C[3]

Experimental Protocols

The purity and identity of 2-Ethylfuran-d5 are typically determined using a combination of
chromatographic and spectroscopic techniques. The following are representative experimental
protocols.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity Assessment

Gas chromatography coupled with mass spectrometry is a primary method for determining the
purity of volatile compounds like 2-Ethylfuran-d5 and for separating it from its non-deuterated
counterpart and other impurities.

Instrumentation:
e Gas Chromatograph: Agilent 8890 GC System or equivalent
e Mass Spectrometer: Agilent 5977B GC/MSD or equivalent

e Column: Restek Rxi-5ms (30 m x 0.25 mm ID, 0.25 um) or equivalent
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« Injector: Split/Splitless injector

GC Conditions:

Injection Volume: 1 pL

Injector Temperature: 250 °C

Split Ratio: 10:1

Oven Program:

o Initial Temperature: 40 °C, hold for 2 minutes

o Ramp: 10 °C/min to 250 °C

o Hold: 5 minutes at 250 °C

o Carrier Gas: Helium at a constant flow of 1.2 mL/min

MS Conditions:

lonization Mode: Electron lonization (EIl) at 70 eV

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Scan Range: m/z 35-350

Data Acquisition: Full Scan and/or Selected lon Monitoring (SIM)

2-Ethylfuran-d5 is often used as an internal standard for the quantification of 2-ethylfuran and
other related furans in various matrices, such as food samples.[5][6] The analytical methods for
these applications often involve headspace (HS) or solid-phase microextraction (SPME) for
sample introduction.[5][6]
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Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

NMR spectroscopy is used to confirm the molecular structure and the position of the deuterium

labels.

Instrumentation:

o Spectrometer: Bruker Avance Il 400 MHz or equivalent
e Solvent: Chloroform-d (CDCI3)

'H NMR (Proton NMR): The proton spectrum is expected to show signals corresponding to the
furan ring protons. The signals for the ethyl group protons will be absent or significantly
reduced due to deuteration.

2H NMR (Deuterium NMR): The deuterium spectrum will show signals corresponding to the
deuterium atoms on the ethyl group, confirming the location of the isotopic labels.

13C NMR (Carbon-13 NMR): The carbon spectrum will show signals for the carbon atoms in the
furan ring and the ethyl group. The signals for the deuterated carbons will show characteristic

splitting patterns (C-D coupling).

Quality Control and Analysis Workflow

The following diagram illustrates a typical workflow for the quality control and analysis of a
chemical reference standard like 2-Ethylfuran-d5.
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Figure 1. Quality Control Workflow for 2-Ethylfuran-d5
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Figure 1. Quality Control Workflow for 2-Ethylfuran-d5

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12389244#2-ethylfuran-d5-certificate-of-analysis-
and-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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